Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)-
Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)-
Brand Name:
Vulcanchem
CAS No.:
167425-64-1
VCID:
VC20902907
InChI:
InChI=1S/C20H21N7O3S/c1-13-12-14(2)23-19(22-13)26-18(21)24-16-8-10-17(11-9-16)31(29,30)27-20(28)25-15-6-4-3-5-7-15/h3-12H,1-2H3,(H2,25,27,28)(H3,21,22,23,24,26)
SMILES:
CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C
Molecular Formula:
C20H21N7O3S
Molecular Weight:
439.5 g/mol
Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)-
CAS No.: 167425-64-1
Cat. No.: VC20902907
Molecular Formula: C20H21N7O3S
Molecular Weight: 439.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 167425-64-1 |
|---|---|
| Molecular Formula | C20H21N7O3S |
| Molecular Weight | 439.5 g/mol |
| IUPAC Name | 1-[4-[[(E)-N'-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl]amino]phenyl]sulfonyl-3-phenylurea |
| Standard InChI | InChI=1S/C20H21N7O3S/c1-13-12-14(2)23-19(22-13)26-18(21)24-16-8-10-17(11-9-16)31(29,30)27-20(28)25-15-6-4-3-5-7-15/h3-12H,1-2H3,(H2,25,27,28)(H3,21,22,23,24,26) |
| Standard InChI Key | MWZMHLBLVDPOJE-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC(=NC(=N1)/N=C(\N)/NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C |
| SMILES | CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C |
| Canonical SMILES | CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C |
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